lithium(1+) ion 2-chloro-4-methoxybenzene-1-sulfinate

• IUPAC Name: lithium;2-chloro-4-methoxybenzenesulfinate
• InChI: InChI=1S/C7H7ClO3S.Li/c1-11-5-2-3-7(12(9)10)6(8)4-5;/h2-4H,1H3,(H,9,10);/q;+1/p-1
• InChI Key: HDYPVWHGZZCISJ-UHFFFAOYSA-M
• Canonical SMILES: [Li+].COC1=CC(=C(C=C1)S(=O)[O-])Cl
• Molecular Formula: C7H6ClLiO3S
• Molecular Weight: 212.6 g/mol

Description

Lithium(1+) ion 2-chloro-4-methoxybenzene-1-sulfinate, also known as lithium sulfinate or LiS, is an organic compound belonging to the family of sulfinates. It is a white solid that is soluble in water and other polar solvents. It is a key component in the synthesis of various compounds, including pharmaceuticals and other organic compounds. Additionally, LiS has been studied for its potential therapeutic applications in the treatment of a variety of diseases, including depression, bipolar disorder, and schizophrenia.

Scientific Research Applications

Lithium sulfinate has been extensively studied in the field of scientific research. It has been used in a variety of studies, including those related to organic synthesis, drug development, and biochemical and physiological effects. Additionally, it has been used to study the mechanism of action of various drugs, as well as to study the effects of lithium(1+) ion 2-chloro-4-methoxybenzene-1-sulfinate on the nervous system.

Mechanism of Action

The mechanism of action of LiS is not entirely understood. However, it is believed to act as an inhibitor of the enzyme monoamine oxidase, which is responsible for the breakdown of neurotransmitters such as serotonin and dopamine. Additionally, it is thought to act as a stabilizer of intracellular calcium levels, which can affect the activity of certain neurotransmitters.
Biochemical and Physiological Effects
Lithium sulfinate has been found to have a variety of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, such as serotonin and dopamine, in the brain. Additionally, it has been found to reduce the levels of glutamate and other excitatory neurotransmitters, as well as to reduce the activity of certain enzymes involved in the metabolism of neurotransmitters. Additionally, LiS has been found to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

The use of LiS in laboratory experiments offers several advantages. It is relatively inexpensive and readily available. Additionally, it is relatively stable and easy to handle. However, there are some limitations to its use in laboratory experiments. It is not soluble in non-polar solvents, and its solubility in water is limited. Additionally, its solubility in organic solvents is limited, and it can be difficult to store and handle.

Future Directions

There are several potential future directions for the use of LiS. It may be possible to use it in the development of new drugs for the treatment of depression, bipolar disorder, and schizophrenia. Additionally, it may be possible to use it to study the effects of lithium(1+) ion 2-chloro-4-methoxybenzene-1-sulfinate on the nervous system. Additionally, LiS may be useful in the study of the biochemical and physiological effects of other drugs, as well as in the development of new organic synthesis methods.

Synthesis Methods

The synthesis of LiS involves the reaction of a lithium(1+) ion 2-chloro-4-methoxybenzene-1-sulfinate salt with an alkyl sulfinate in aqueous solution. The reaction is a two-step process that begins with the formation of a lithium(1+) ion 2-chloro-4-methoxybenzene-1-sulfinate alkyl sulfinate intermediate, followed by the addition of a chloro-4-methoxybenzene-1-sulfinate to form the final product. The reaction is typically conducted at room temperature and is completed within a few hours.